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Compound of Interest

Compound Name: AZD8154

Cat. No.: B10821542

For Immediate Use by a Professional Audience: This document provides crucial safety and
logistical information for researchers, scientists, and drug development professionals handling
AZD8154. The following procedures are designed to ensure a safe laboratory environment and
proper management of this potent PI3Kyd dual inhibitor.

Given the absence of a specific Safety Data Sheet (SDS) for AZD8154, a cautious approach
based on the principles of handling potent pharmaceutical compounds is mandatory. AZD8154
should be treated as a highly potent active pharmaceutical ingredient (HPAPI).

Personal Protective Equipment (PPE) and
Engineering Controls

The primary goal is to minimize exposure through a combination of engineering controls and
appropriate PPE. The open handling of powdered AZD8154 is strongly discouraged.

Minimum PPE Requirements:
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Equipment Specification Rationale

Provides a barrier against

) o dermal absorption. Double-
Double-gloving with nitrile _
Gloves gloving allows for the safe
gloves. )
removal of the outer glove if

contamination occurs.

] Protects eyes from splashes of
) Chemical splash goggles or a ) )
Eye Protection ] the compound in solid or
full-face shield. )
solution form.

Disposable, back-closing, long-  Prevents contamination of
Lab Coat ]
sleeved gown. personal clothing.

Essential when handling the

) ) An N95 or higher-rated powdered form of AZD8154 to
Respiratory Protection ) ) ) )
respirator. prevent inhalation of airborne
particles.
Engineering Controls:
Control Application

All weighing and initial preparation of AZD8154

Ventilated Balance Enclosure (VBE) or Fume powder should be conducted within a certified
Hood VBE or chemical fume hood to contain airborne
particles.

_ _ . For cell culture and other sterile applications
Biological Safety Cabinet (BSC) ) ) )
involving AZD8154 solutions.

Occupational Exposure Control

In the absence of a specific Occupational Exposure Limit (OEL) for AZD8154, a control
banding approach is recommended. Potent compounds in early development are often
assigned to an Occupational Exposure Band (OEB) to guide handling procedures.[1][2][3][4][5]
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Given its nature as a potent kinase inhibitor, AZD8154 would likely fall into a high-potency

category.
Occupational Exposure Handling
Exposure Range (pg/m?) )

Band (OEB) Recommendations
Use of ventilated enclosures
(fume hood, VBE), dedicated

OEB 4 1-10 )
lab space, and stringent PPE
protocols.
Requires the highest level of
containment, such as glove

OEB 5 <1

boxes or isolators, especially

for powder handling.

Researchers should consult with their institution's Environmental Health and Safety (EHS)
department to determine the appropriate OEB and associated handling protocols.

Experimental Protocols: Step-by-Step Guidance
Weighing and Solution Preparation

e Preparation: Don all required PPE before entering the designated handling area. Ensure the
VBE or fume hood is functioning correctly.

e Weighing:

o Perform all weighing of powdered AZD8154 within the VBE or fume hood.

o Use a dedicated set of utensils (spatula, weigh paper/boat).

o To minimize handling, consider taring the vial and directly weighing the compound into it.
 Dissolving in DMSO:

o AZD8154 is available pre-dissolved in DMSO. If preparing from solid, follow these steps.

o Slowly add the DMSO to the vial containing the weighed AZD8154 powder.
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o Cap the vial securely and vortex gently until the compound is fully dissolved. Avoid
vigorous shaking to prevent aerosol generation.

o For cell culture applications, the final concentration of DMSO should typically be kept
below 0.5% to avoid cytotoxicity.

Preparation Weighing (in VBE/Fume Hood) Dissolving

Don Appropriate PPE Weigh AZD8154 Powder Add DMSO to Powder Gently Vortex to Dissolve Stock Solution Ready

Click to download full resolution via product page
Weighing and dissolving workflow for AZD8154.

Spill Management

Immediate and appropriate response to a spill is critical to prevent exposure.
o Powder Spill:

Alert others and evacuate the immediate area.

[e]

o

If trained and equipped with a respirator, gently cover the spill with absorbent pads wetted
with water to prevent the powder from becoming airborne.

o

Carefully collect the absorbed material and contaminated pads using forceps and place
them in a sealed bag for hazardous waste disposal.

Clean the area with a suitable decontaminating agent, followed by a thorough rinse with

o

water.
e Solution Spill (in DMSO):
o Contain the spill using absorbent pads.

o Collect the saturated pads and place them in a sealed container for chemical waste.
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o Clean the spill area with an appropriate solvent (e.g., isopropanol), followed by soap and

water.

Disposal Plan

All waste contaminated with AZD8154 is considered hazardous and must be disposed of

according to institutional and local regulations.

Waste Type

Disposal Procedure

Solid Waste

Contaminated PPE, weigh boats, and other
disposable materials should be collected in a

dedicated, labeled hazardous waste bag.

Liquid Waste

Unused or waste solutions of AZD8154 in
DMSO should be collected in a designated,
sealed, and clearly labeled hazardous waste
container. Do not dispose of down the drain, as
DMSO can cause odor problems in municipal

wastewater.

Sharps

Needles, syringes, and other sharps
contaminated with AZD8154 must be placed in a
puncture-resistant sharps container designated
for hazardous chemical waste. This container

should be clearly labeled with the contents.

All hazardous waste must be collected by your institution's EHS department for proper

disposal, likely via incineration.
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AZD8154 Contaminated Waste

¢ Waste Seiregation ¢
Solid Waste Liquid Waste Sharps Waste
(PPE, consumables) (DMSO solutions) (needles, syringes)

Containment

y y y

Labeled Hazardous Sealed Hazardous
Waste Container

Puncture-Resistant

Waste Bag Sharps Container

EHS Collection for
Incineration

Click to download full resolution via product page

Logical flow for the disposal of AZD8154 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10821542#personal-protective-equipment-for-
handling-azd8154]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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